Cas no 1536724-52-3 (3-Bromo-6-chloro-2-fluorophenylacetonitrile)

3-Bromo-6-chloro-2-fluorophenylacetonitrile structure
1536724-52-3 structure
Product Name:3-Bromo-6-chloro-2-fluorophenylacetonitrile
CAS No:1536724-52-3
MF:C8H4BrClFN
MW:248.479463577271
CID:4701631
Update Time:2023-08-15

3-Bromo-6-chloro-2-fluorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-6-chloro-2-fluorophenylacetonitrile
    • Inchi: 1S/C8H4BrClFN/c9-6-1-2-7(10)5(3-4-12)8(6)11/h1-2H,3H2
    • InChI Key: ATZJTHLANLPVQT-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(CC#N)=C1F)Cl

Computed Properties

  • Exact Mass: 246.91997 g/mol
  • Monoisotopic Mass: 246.91997 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 23.8
  • Molecular Weight: 248.48
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